Cas no 1536837-98-5 (1-[(3,5-difluorophenyl)methyl]piperidin-3-amine)

• Product Name: 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine
• CAS No: 1536837-98-5
• MF: C₁₂H₁₆F₂N₂
• MW: 226.265649795532
• CID: 5578585
• Update Time: 2025-06-07

1-[(3,5-difluorophenyl)methyl]piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine
• 1-(3,5-Difluoro-benzyl)-piperidin-3-ylamine
• 3-Piperidinamine, 1-[(3,5-difluorophenyl)methyl]-

• Inchi： 1S/C12H16F2N2/c13-10-4-9(5-11(14)6-10)7-16-3-1-2-12(15)8-16/h4-6,12H,1-3,7-8,15H2
• InChI Key： VADJCKDRAUJNEF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC(F)=C2)CCCC(N)C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 274.0±40.0 °C at 760 mmHg
• Flash Point: 119.5±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 10.15±0.20(Predicted)

1-[(3,5-difluorophenyl)methyl]piperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine

1-[(3,5-Difluorophenyl)methyl]piperidin-3-amine: A Comprehensive Overview

The compound with CAS No. 1536837-98-5, commonly referred to as 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of piperidine, a six-membered saturated heterocyclic amine, and incorporates a (3,5-difluorophenyl)methyl group at the 1-position. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine. Researchers have employed strategies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution to construct the (3,5-difluorophenyl)methyl group. These methods not only enhance the scalability of the synthesis but also improve the overall purity of the final product. The compound's structural versatility has made it a promising candidate for exploring novel drug delivery systems and bioactive agents.

In terms of biological activity, 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine has demonstrated potential in modulating various cellular pathways. Studies have shown that this compound exhibits selective binding to G-protein coupled receptors (GPCRs), which are critical targets in the development of therapeutics for neurodegenerative diseases and cardiovascular disorders. The fluorine atoms in the (3,5-difluorophenyl) group contribute to enhanced lipophilicity and metabolic stability, attributes that are highly desirable in drug candidates.

The application of 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine extends beyond pharmacology into materials science. Its ability to form stable amide bonds with carboxylic acids has been exploited in the synthesis of high-performance polymers. These polymers exhibit improved thermal stability and mechanical properties, making them suitable for use in advanced composites and electronic devices.

Looking ahead, ongoing research is focused on optimizing the stereochemistry of 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine to enhance its bioavailability and efficacy. Enantioselective synthesis techniques are being developed to produce enantiomerically pure samples, which are essential for studying chirality-dependent biological interactions. Additionally, computational chemistry approaches are being utilized to predict the compound's interactions with target proteins at an atomic level, providing insights into its mechanism of action.

In conclusion, 1-[(3,5-difluorophenyl)methyl]piperidin-3-amine stands as a versatile and intriguing molecule with applications spanning multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future scientific discoveries. As research continues to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.